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A Note on Nomenclature: Initial inquiries for "4-chloro-2-methoxybenzo[d]oxazole" did not
yield a clearly identifiable compound in major chemical databases. This guide will therefore
focus on the well-documented and commercially available isomer, 2-chloro-4-
methoxybenzo[d]oxazole, which is of significant interest to the research and drug development
community.

Section 1: Core Molecular Attributes

2-Chloro-4-methoxybenzo[d]oxazole is a substituted benzoxazole, a class of heterocyclic
compounds recognized for their broad spectrum of biological activities and applications in
medicinal chemistry and materials science. The strategic placement of the chloro and methoxy
groups on the benzoxazole scaffold imparts specific physicochemical properties that influence
its reactivity and potential as a lead compound in drug discovery.

Physicochemical Properties

A summary of the key molecular and physical properties of 2-chloro-4-methoxybenzo[d]oxazole
IS presented in the table below. These parameters are crucial for researchers in designing
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experimental protocols, predicting bioavailability, and understanding the compound's behavior

in various solvent systems.

Property Value Source
Molecular Formula CsHeCINO2 [1]
Molecular Weight 183.59 g/mol [1]

CAS Number 1599561-87-1 [1]
Topological Polar Surface Area

(TPSA) 35.26 A2 [1]
Predicted LogP 2.4898 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 1 [1]

Section 2: Synthesis and Mechanistic Insights

The synthesis of 2-substituted benzoxazoles is a well-established area of organic chemistry.

While a specific, detailed protocol for 2-chloro-4-methoxybenzo[d]oxazole is not readily

available in the public domain, a plausible and efficient synthetic route can be designed based

on established methodologies for analogous compounds.

Proposed Synthetic Pathway

A common and effective method for the synthesis of 2-chlorobenzoxazoles involves the

cyclization of an appropriate ortho-aminophenol derivative. The proposed synthesis for 2-

chloro-4-methoxybenzo[d]oxazole would logically start from 2-amino-3-methoxyphenol.
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Caption: Proposed synthetic workflow for 2-chloro-4-methoxybenzo[d]oxazole.

Experimental Protocol (Hypothetical)

This protocol is a representative example based on general procedures for benzoxazole
synthesis and should be optimized for specific laboratory conditions.

Step 1: Reaction Setup

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2-amino-3-methoxyphenol in a suitable anhydrous solvent such as toluene or
dichloromethane.

e Add an equimolar amount of a non-nucleophilic base, for example, triethylamine, to the
solution.

Step 2: Addition of Phosgene Equivalent
e Cool the reaction mixture to 0°C using an ice bath.

» Slowly add a solution of phosgene or a safer equivalent like triphosgene in the same solvent
to the stirred mixture via the dropping funnel. The addition should be controlled to manage
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any exothermic reaction.
Step 3: Reaction and Work-up

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

» Upon completion, cool the mixture to room temperature and filter to remove any precipitated
salts.

e Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with
brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Step 4: Purification

 Purify the crude 2-chloro-4-methoxybenzo[d]oxazole by column chromatography on silica gel
using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by
recrystallization from an appropriate solvent.

Mechanistic Rationale

The underlying mechanism for this transformation involves the initial formation of a carbamoyl
chloride intermediate from the reaction of the amino group of 2-amino-3-methoxyphenol with
phosgene. This is followed by an intramolecular nucleophilic attack of the adjacent hydroxyl
group on the carbamoyl chloride, leading to the formation of the oxazole ring and elimination of
hydrogen chloride. The base is crucial for neutralizing the HCI generated during the reaction,
thereby driving the reaction to completion.

Section 3: Applications in Research and Drug
Development

The benzoxazole scaffold is a "privileged structure™ in medicinal chemistry, meaning it is a
molecular framework that is capable of binding to multiple biological targets with high affinity.[2]
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This has led to the development of numerous benzoxazole-containing compounds with a wide
range of pharmacological activities.

Anticancer Potential

Derivatives of benzoxazole have shown significant promise as anticancer agents.[3] The
introduction of chloro and methoxy substituents can modulate the electronic and steric
properties of the molecule, potentially enhancing its interaction with biological targets. The 2-
chloro-4-methoxybenzo[d]oxazole scaffold could serve as a valuable starting point for the
synthesis of novel compounds targeting various cancer-related pathways.

Anti-inflammatory Activity

Benzoxazole derivatives have also been investigated for their anti-inflammatory properties. The
development of novel anti-inflammatory agents with improved efficacy and safety profiles is an
ongoing area of research. The unique substitution pattern of 2-chloro-4-
methoxybenzo[d]oxazole makes it an interesting candidate for further derivatization and
evaluation in inflammatory disease models.

Kinase Inhibition

Many kinase inhibitors, which are a cornerstone of modern targeted cancer therapy,
incorporate heterocyclic scaffolds. The benzoxazole nucleus can be functionalized to interact
with the ATP-binding site of various kinases, and the chloro and methoxy groups of 2-chloro-4-
methoxybenzo[d]oxazole can be strategically utilized to achieve selectivity and potency.

Core Scaffold

(Z-Chloro-4-methoxybenzo[d]oxazola

Potential Aeplications

(Anti—inﬂammatory Drugs) Kinase Inhibitors
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Caption: Potential therapeutic applications of 2-chloro-4-methoxybenzo[d]oxazole derivatives.

Section 4: Spectroscopic Characterization
(Predicted)

While experimental spectroscopic data for 2-chloro-4-methoxybenzo[d]oxazole is not readily

available, predictions based on the analysis of similar structures can provide valuable insights

for its identification and characterization.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the benzene ring, with their chemical shifts and coupling patterns being
influenced by the positions of the chloro and methoxy groups. A characteristic singlet for the
methoxy protons would also be present, typically in the range of 3.8-4.0 ppm.

13C NMR: The carbon NMR spectrum would display signals for all eight carbon atoms in the
molecule. The chemical shifts of the aromatic carbons would be indicative of the substitution
pattern, and the carbon of the methoxy group would appear in the upfield region (around 55-
60 ppm).

IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands
for the C-O-C stretching of the ether and the C=N stretching of the oxazole ring. The
aromatic C-H and C=C stretching vibrations would also be prominent.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (183.59 g/mol ). The isotopic pattern of the molecular
ion, with a characteristic M+2 peak approximately one-third the intensity of the molecular ion
peak, would confirm the presence of a single chlorine atom.

Section 5: Conclusion and Future Directions

2-Chloro-4-methoxybenzo[d]oxazole represents a valuable building block for the synthesis of

novel compounds with potential applications in drug discovery and materials science. Its

unique substitution pattern on the privileged benzoxazole scaffold makes it an attractive

starting point for the development of new anticancer, anti-inflammatory, and kinase-inhibiting
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agents. Further research to fully characterize this compound and explore its synthetic utility is
warranted and is anticipated to contribute significantly to the advancement of medicinal
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15206422?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15206422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

